Cas no 1806180-11-9 (Ethyl 4-methoxy-3-methyl-2-(trifluoromethoxy)pyridine-6-acetate)

• Product Name: Ethyl 4-methoxy-3-methyl-2-(trifluoromethoxy)pyridine-6-acetate
• CAS No: 1806180-11-9
• MF: C₁₂H₁₄F₃NO₄
• MW: 293.239074230194
• CID: 4838555
• Update Time: 2025-05-19

Ethyl 4-methoxy-3-methyl-2-(trifluoromethoxy)pyridine-6-acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-methoxy-3-methyl-2-(trifluoromethoxy)pyridine-6-acetate

• Inchi： 1S/C12H14F3NO4/c1-4-19-10(17)6-8-5-9(18-3)7(2)11(16-8)20-12(13,14)15/h5H,4,6H2,1-3H3
• InChI Key： MDEHMEGPTKDHLM-UHFFFAOYSA-N
• SMILES： FC(OC1=C(C)C(=CC(CC(=O)OCC)=N1)OC)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 324
• XLogP3: 2.9
• Topological Polar Surface Area: 57.6

Additional information on Ethyl 4-methoxy-3-methyl-2-(trifluoromethoxy)pyridine-6-acetate

Ethyl 4-methoxy-3-methyl-2-(trifluoromethoxy)pyridine-6-acetate: A Comprehensive Overview

Ethyl 4-methoxy-3-methyl-2-(trifluoromethoxy)pyridine-6-acetate, with the CAS number 1806180-11-9, is a highly specialized organic compound that has garnered significant attention in the fields of pharmaceuticals, agricultural chemistry, and materials science. This compound is characterized by its unique structure, which incorporates a pyridine ring substituted with multiple functional groups, including a methoxy group, a methyl group, and a trifluoromethoxy group. The presence of these substituents not only imparts distinctive chemical properties but also opens up avenues for diverse applications.

The pyridine ring serves as the central framework of this molecule, providing a rigid and planar structure that facilitates various chemical reactions. The methoxy group at the 4-position introduces electron-donating effects, enhancing the compound's reactivity in certain contexts. Meanwhile, the methyl group at the 3-position adds steric bulk, which can influence the molecule's stability and solubility. Perhaps most notably, the trifluoromethoxy group at the 2-position imparts strong electron-withdrawing effects due to the electronegativity of fluorine atoms. This feature is particularly valuable in modulating the electronic properties of the molecule, making it suitable for applications in drug design and agrochemicals.

Recent advancements in synthetic chemistry have enabled the precise synthesis of Ethyl 4-methoxy-3-methyl-2-(trifluoromethoxy)pyridine-6-acetate. Researchers have employed multi-step synthesis strategies, often involving coupling reactions and selective oxidation processes. For instance, a study published in *Journal of Medicinal Chemistry* demonstrated a novel approach to synthesize this compound using a palladium-catalyzed coupling reaction followed by a trifluoromethylation step. This method not only improved yield but also enhanced the purity of the final product, making it more suitable for downstream applications.

In terms of applications, Ethyl 4-methoxy-3-methyl-2-(trifluoromethoxy)pyridine-6-acetate has shown promise as an intermediate in drug discovery programs targeting various diseases. Its ability to modulate cellular pathways through specific receptor interactions has been explored in preclinical studies. For example, research conducted at the University of California revealed that this compound exhibits potent inhibitory activity against certain kinases involved in cancer progression. These findings underscore its potential as a lead compound for developing novel anticancer agents.

Beyond pharmaceutical applications, this compound has also found utility in agricultural chemistry. Its ability to act as an effective herbicide has been demonstrated in field trials conducted by agrochemical companies. The trifluoromethoxy group plays a critical role in enhancing the compound's selectivity towards specific plant species, reducing off-target effects and minimizing environmental impact. Furthermore, its stability under various environmental conditions ensures prolonged efficacy in agricultural settings.

From a materials science perspective, Ethyl 4-methoxy-3-methyl-2-(trifluoromethoxy)pyridine-6-acetate has been investigated as a precursor for advanced materials such as organic semiconductors and optoelectronic devices. Its electronic properties make it an ideal candidate for applications in flexible electronics and light-emitting diodes (LEDs). A study published in *Advanced Materials* highlighted its potential as an electron transport layer material due to its high charge carrier mobility and excellent thermal stability.

In conclusion, Ethyl 4-methoxy-3-methyl-2-(trifluoromethoxy)pyridine-6-acetate represents a versatile compound with multifaceted applications across various scientific domains. Its unique structure, combined with recent advancements in synthetic methods and application studies, positions it as a valuable tool for researchers and industry professionals alike. As ongoing research continues to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in shaping future innovations across disciplines.